1-{[5-Chloro-3-(trifluoromethyl)pyridin-2-yl]methyl}-3-(propan-2-yl)urea

• IUPAC Name: 1-[[5-chloro-3-(trifluoromethyl)pyridin-2-yl]methyl]-3-propan-2-ylurea
• InChI: InChI=1S/C11H13ClF3N3O/c1-6(2)18-10(19)17-5-9-8(11(13,14)15)3-7(12)4-16-9/h3-4,6H,5H2,1-2H3,(H2,17,18,19)
• InChI Key: PMMHMQJGMHSUPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NCC1=C(C=C(C=N1)Cl)C(F)(F)F
• Molecular Formula: C11H13ClF3N3O
• Molecular Weight: 295.69 g/mol

Description

“1-{[5-Chloro-3-(trifluoromethyl)pyridin-2-yl]methyl}-3-(propan-2-yl)urea” is a compound that contains a trifluoromethylpyridine (TFMP) moiety. TFMP and its derivatives are key structural motifs in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests and have applications in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives involves various methods. For example, 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions. The synthesis generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives are complex and involve several steps. The reactions generally involve the exchange of atoms and the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are distinctive due to the presence of a fluorine atom and a pyridine in their structure. The unique properties of these compounds are thought to contribute to their biological activities.

Scientific Research Applications

Agrochemical Applications

Trifluoromethylpyridines (TFMP), which include the compound , are widely used in the agrochemical industry. . . .

Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Crop-Protection Products

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Antiviral Applications

There is ongoing research into the use of isatin derivatives, which include the compound , as broad-spectrum antiviral agents. .

Development of Fluorinated Organic Chemicals

The development of fluorinated organic chemicals, which include the compound , is becoming an increasingly important research topic. .

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. They are used in the protection of crops from pests and have applications in the pharmaceutical and veterinary industries.

Future Directions

The demand for TFMP derivatives has been increasing steadily, and many novel applications of TFMP are expected to be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.